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Compound of Interest

Compound Name: Lognac

Cat. No.: B022017 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel

and the protection of the environment. This guide provides detailed procedures for the safe

disposal of Lognac, a trade name for a product containing the active pharmaceutical ingredient

diclofenac. Diclofenac is a non-steroidal anti-inflammatory drug (NSAID) that is classified as a

hazardous substance, requiring specific handling and disposal protocols. Adherence to these

guidelines is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

I. Hazard Identification and Safety Precautions
Diclofenac is harmful if swallowed and is toxic to aquatic life with long-lasting effects.[1]

Therefore, it is crucial to prevent its release into the environment. When handling Lognac or

diclofenac, appropriate personal protective equipment (PPE) must be worn.

Table 1: Personal Protective Equipment (PPE) for Handling Lognac (Diclofenac)
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PPE Category Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory

In case of dusts or aerosols, use a NIOSH-

approved respirator with an appropriate

particulate filter.

II. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.

Experimental Protocol: Diclofenac Spill Cleanup

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation to disperse any airborne dust or vapors.

Don PPE: Before addressing the spill, put on the appropriate PPE as outlined in Table 1.

Containment: For liquid spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the substance.[2] Do not use combustible materials like sawdust. For

solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Collection: Collect the absorbed or swept material and place it into a clearly labeled, sealed

container for hazardous waste.[2][3]

Decontamination: Clean the spill area thoroughly with a suitable detergent and water. Collect

the cleaning materials and any contaminated water for disposal as hazardous waste.

Waste Disposal: Dispose of the sealed container and any contaminated cleaning materials

according to the hazardous waste disposal procedures outlined below.
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III. Disposal Procedures for Lognac (Diclofenac)
Under no circumstances should Lognac or diclofenac be disposed of down the drain or in

regular trash.[4] Improper disposal can lead to environmental contamination and potential harm

to aquatic ecosystems.[5] All Lognac and diclofenac-containing waste is considered hazardous

and must be disposed of through an approved waste disposal plant.[2]

Step-by-Step Disposal Workflow:

Waste Generation & Segregation

Waste Collection & Labeling Storage & Pickup Final Disposal

Unused or Expired Lognac (Diclofenac)

Place in a designated, sealed, and clearly labeled hazardous waste containerContaminated Materials (e.g., PPE, absorbent)

Empty Containers

Store in a secure, designated hazardous waste accumulation area Arrange for pickup by a licensed hazardous waste disposal contractor Transport to an approved hazardous waste treatment and disposal facility

Click to download full resolution via product page

Figure 1: Lognac (Diclofenac) Disposal Workflow.

Table 2: Lognac (Diclofenac) Waste Disposal Summary
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Waste Type Disposal Container Disposal Method

Unused/Expired Lognac

(Diclofenac)

Original container or a

compatible, sealed, and

labeled hazardous waste

container.

Treat as hazardous chemical

waste. Do not mix with other

waste streams. Arrange for

collection by a certified

hazardous waste disposal

service.

Contaminated Labware and

Debris

A designated, sealed, and

clearly labeled hazardous

waste container.

Includes items such as gloves,

absorbent pads, and

disposable lab coats. These

should be collected as solid

hazardous waste.

Empty Lognac (Diclofenac)

Containers

A designated, sealed, and

clearly labeled hazardous

waste container.

Empty containers should be

triple-rinsed with a suitable

solvent, and the rinsate

collected as hazardous waste.

If not rinsed, the empty

container itself must be

disposed of as hazardous

waste.[2]

Aqueous Solutions Containing

Diclofenac

A designated, sealed, and

clearly labeled hazardous

waste container for aqueous

waste.

Do not discharge to the

sanitary sewer. Collect all

aqueous waste containing

diclofenac for disposal by a

licensed hazardous waste

contractor.

IV. Regulatory Compliance
Disposal of Lognac (diclofenac) must be carried out in accordance with all applicable local,

regional, national, and international regulations.[4] In some jurisdictions, diclofenac may be

classified as a controlled substance, which would necessitate additional tracking and disposal

requirements, such as using a reverse distributor.[6][7] It is the responsibility of the researcher

and their institution to be aware of and adhere to all relevant regulations.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Lognac (diclofenac), thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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